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SAR-20347 Vehicle Control Formulations
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Compound Focus: SAR-20347
Cat. No.: S542453

The table below summarizes preparation methods for vehicle controls from supplier data and a published

study.
. Recommended .
Application . Preparation Method & Notes Source
Formulation
General In 100% DMSO Prepare stock solution at 55 mg/mL (123.64 mM). [1]
Vitro Use Sonication is recommended to aid dissolution.

The solution should be clear.

| In Vivo Administration (Selution) | 10% DMSO + 40% PEG 300 + 5% Tween 80 + 45% Saline | 1.
Sequentially add solvents, clarifying after each step. 2. Sonication and/or heating may be necessary. 3.
Final concentration: 2 mg/mL (4.5 mM). 4. Prepare working solution fresh for immediate use. | [1] | | In
Vivo Administration (Suspension) | 10% DMSO + 90% (20% SBE-3-CD in Saline) | 1. Add DMSO stock
to the SBE-B-CD/Saline solution. 2. Final concentration: 2.5 mg/mL (5.62 mM) clear solution. 3. SBE-3-CD
in Saline: Dissolve 2g SBE--CD in 10 mL Saline; stable 1 week at 4°C. | [2] | | Mouse Psoriasis Model |
Not fully specified (likely similar to above) | Administered to wild-type mice by oral gavage as a control

alongside SAR-20347 (50 mg/kg). | [3] |

Experimental Protocols from Research
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Here are detailed methodologies for key experiments using SAR-20347, as described in the publication by
Works et al. [3].

In Vitro: Cytokine-Induced STAT Phosphorylation Assay

This protocol measures the inhibition of JAK/STAT pathway signaling in cells.

e Cell Lines: TF-1 and NK-92 cells, cultured per ATCC recommendations.

e Serum Restriction: Culture cells overnight in starvation medium (e.g., OptiMEM with 0.5%
charcoal/dextran-stripped FBS).

e Compound Treatment: Plate cells in a 96-well v-bottom plate. Incubate with SAR-20347 (in 0.5%
DMSO) for 20 minutes at 37°C, 5% CO-.

e Stimulation: Stimulate cells with individual cytokines (e.g., IL-12, IL-22, IFN-0).

¢ Measurement: Lyse cells and measure phospho-STAT (p-STAT) levels in duplicate using a
compatible assay (e.g., MSD plates). Calculate ICso values relative to DMSO/cytokine control.

In Vivo: Imiquimod-Induced Psoriasis Mouse Model

This protocol evaluates the efficacy of SAR-20347 in a disease model.

¢ Animals: Female C57BL/6 mice, 7-9 weeks old.
e Dosing Regimen:
o Administer vehicle or 50 mg/kg SAR-20347 by oral gavage.
o Apply 62.5 mg of 5% imiquimod cream to the skin 30 minutes later.
o Administer a second dose of vehicle or compound 5.5 hours after the first.
e Duration: Repeat this entire treatment regimen for 5 consecutive days.
e Endpoint Analysis: On day 6, euthanize animals and collect samples for analysis (e.g., skin
pathology, cytokine levels).

Troubleshooting Common Issues

e Problem: SAR-20347 precipitates in vehicle solution.

o Solution: Ensure solvents are added sequentially and mix thoroughly after each addition. Use
sonication and gentle heating to dissolve the compound completely. For in vivo studies,
prepare the solution fresh just before administration [1] [2].
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¢ Problem: High background or poor response in cellular assays.

o Solution: Confirm that serum restriction (starvation) is performed effectively to reduce baseline
signaling. Optimize cytokine concentration and stimulation time in a pilot experiment. Use a
freshly prepared DMSO stock solution to ensure compound activity [3].

e Problem: Lack of efficacy in the in vivo model.

o Solution: Verify the dosing regimen, including the pre-treatment time before imiquimod
application and the consistency of the twice-daily dosing schedule. Ensure the imiquimod
cream is applied uniformly [3].

JAK-STAT Signaling Pathway Context

This diagram illustrates the key signaling pathways inhibited by SAR-20347, based on its role in psoriasis

pathogenesis and its primary targets.
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Key Technical Notes

¢ Solubility is Critical: DMSO stock concentration is high (55 mg/mL). Always use fresh, anhydrous
DMSO and confirm complete dissolution for consistent activity [1].
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e Target Specificity: SAR-20347 inhibits TYK2 with highest potency (ICso 0.6 nM), followed by JAK1,
JAK2, and JAK3. Consider this profile when interpreting results [3] [1].

e Positive Controls: The published study uses TYK2 mutant mice as a genetic control alongside
vehicle-treated wild-type mice to validate the inhibitor's effects [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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